Cas no 898786-97-5 (1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one)

• Product Name: 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• CAS No: 898786-97-5
• MF: C₁₆H₂₀F₂O₃
• MW: 298.325012207031
• MDL: MFCD03844273
• CID: 1945561
• PubChem ID: 24727872
• Update Time: 2025-06-12

1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• 3',4'-DIFLUORO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• AG-H-66654
• CTK5G6411
• KB-179086
• MFCD03844273
• AKOS016023357
• 898786-97-5
• 1-(3,4-Difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-butanone
• DTXSID90645969

• MDL： MFCD03844273
• Inchi： 1S/C16H20F2O3/c1-16(2)9-20-15(21-10-16)5-3-4-14(19)11-6-7-12(17)13(18)8-11/h6-8,15H,3-5,9-10H2,1-2H3
• InChI Key： NFILZTPTSCTDQF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CCCC1OCC(C)(C)CO1)=O)F

Computed Properties

• Exact Mass: 298.13800
• Monoisotopic Mass: 298.13805082Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.71690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one

Introduction to 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one (CAS No. 898786-97-5)

1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 898786-97-5, this molecule represents a unique structural framework that combines fluorine substitution with a dioxane moiety, characteristics that are often associated with enhanced biological activity and metabolic stability. The compound’s molecular architecture suggests potential applications in the development of novel therapeutic agents, particularly in addressing complex biological targets.

The presence of 3,4-difluorophenyl group in the molecule imparts specific electronic and steric properties that can influence its interactions with biological targets. Fluorinated aromatic rings are well-known for their ability to modulate drug efficacy by improving lipophilicity, reducing metabolic degradation, and enhancing binding affinity. In recent years, the strategic use of fluorine atoms in drug design has been extensively explored, leading to several approved drugs that leverage fluorine’s unique chemical properties. The 5,5-dimethyl-1,3-dioxan-2-yl substituent further contributes to the compound’s structural complexity and may play a crucial role in its pharmacokinetic behavior. Dioxane-based scaffolds are known for their stability and versatility in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurological disorders. For instance, preliminary virtual screening experiments have indicated that it could interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the pathogenesis of inflammation-related diseases. Additionally, the compound’s ability to cross the blood-brain barrier has been hypothesized based on its lipophilic profile, making it a promising candidate for central nervous system (CNS) therapies.

The synthesis of 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one presents a challenge due to the complexity of its structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to introduce the fluorine atoms and dioxane ring with high precision. The development of efficient synthetic routes is crucial for scaling up production and conducting further pharmacological evaluations.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays have demonstrated modest inhibitory activity against certain bacterial enzymes, suggesting potential applications in antimicrobial therapy. Moreover, its interaction with cellular receptors has been explored using surface plasmon resonance (SPR) techniques, revealing binding affinities that warrant further investigation. The combination of fluorine substitution and dioxane functionality appears to enhance binding stability and reduce off-target effects, which are critical factors in drug development.

The future direction of research on 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one is likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging high-throughput screening (HTS) platforms and biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, researchers can refine the molecular structure to improve potency and selectivity. Additionally, exploring derivatives of this compound may reveal novel analogs with enhanced therapeutic potential.

The significance of this molecule extends beyond its immediate applications in drug discovery. It serves as a valuable scaffold for developing libraries of compounds with diverse biological activities. The integration of fluorine chemistry into medicinal research continues to expand the arsenal of tools available to chemists designing next-generation therapeutics. As our understanding of molecular interactions evolves, compounds like 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-(3,4-difluorophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one (CAS No. 898786-97-5) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of fluorine substitution and dioxane moieties offers promising avenues for therapeutic development. As research progresses，this compound is poised to contribute significantly to the discovery of new treatments for various diseases，underscoring its importance as a subject of scientific inquiry.